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Introduction
Tris(6-isocyanatohexyl)isocyanurate, commonly known as Hexamethylene Diisocyanate

(HDI) Trimer, is an aliphatic polyisocyanate renowned for its use as a hardener in two-

component (2K) polyurethane coating systems. Its isocyanurate ring structure provides a

trifunctional cross-linking capability, leading to coatings with exceptional performance

characteristics. This document details its primary applications in industrial coatings, provides

typical performance data, and outlines experimental protocols for formulation and testing. The

aliphatic nature of Tris(6-isocyanatohexyl)isocyanurate ensures high resistance to UV

degradation, making it ideal for applications requiring excellent weatherability and color

stability.[1]

Key Properties and Characteristics
Tris(6-isocyanatohexyl)isocyanurate is a solvent-free, clear to slightly yellowish liquid at

room temperature. Its key features include high NCO content, moderate viscosity, and excellent

compatibility with a wide range of polyols. These properties make it a versatile crosslinker for

various coating formulations.
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Table 1: Typical Properties of Tris(6-isocyanatohexyl)isocyanurate

Property Typical Value Reference

IUPAC Name

1,3,5-Tris(6-

isocyanatohexyl)-1,3,5-

triazinane-2,4,6-trione

Sigma-Aldrich

CAS Number 3779-63-3 Sigma-Aldrich

Molecular Formula C24H36N6O6 Covestro, PubChem

Molecular Weight 504.58 g/mol Covestro, PubChem

NCO Content 21.8 ± 0.5 % Covestro, Wanhua Chemical

Equivalent Weight Approx. 191 g/eq Wanhua Chemical

Viscosity at 25°C 2400 - 3000 mPa·s Covestro, Wanhua Chemical

Density at 20°C Approx. 1.16 g/cm³ Covestro, myChem

Appearance
Clear, colorless to pale yellow

liquid
Wanhua Chemical

Solubility
Soluble in esters, ketones, and

aromatic hydrocarbons
Covestro, Wanhua Chemical

Industrial Coating Applications
The unique properties of Tris(6-isocyanatohexyl)isocyanurate make it a preferred choice for

high-performance coatings across various industries.

Automotive Coatings
In the automotive sector, it is extensively used as a crosslinker for clearcoats and topcoats in

both OEM and refinish applications.[2][3][4] Coatings formulated with this isocyanurate exhibit:

Exceptional Weather Resistance: The aliphatic structure provides outstanding resistance to

UV radiation, preventing yellowing and degradation upon prolonged sun exposure.[1]

High Gloss Retention: Coatings maintain their aesthetic appeal over long periods.[2]
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Excellent Scratch and Abrasion Resistance: The high crosslink density imparts superior

mechanical properties, protecting the underlying basecoat.[5]

Chemical Resistance: Provides robust protection against environmental fallout, bird

droppings, tree sap, and common automotive fluids.[2]

Aerospace Coatings
Aerospace topcoats demand the highest level of durability and protection. Tris(6-
isocyanatohexyl)isocyanurate is a key component in these formulations, offering:

Superior Durability: Withstands harsh atmospheric conditions, including extreme

temperatures and UV radiation at high altitudes.

Fluid Resistance: Resists degradation from hydraulic fluids, jet fuel, and de-icing agents.

Flexibility: Formulations can be adjusted to provide the necessary flexibility to accommodate

the expansion and contraction of aircraft substrates.

Wood Coatings
For industrial wood coatings on furniture, flooring, and cabinetry, Tris(6-
isocyanatohexyl)isocyanurate is used to formulate coatings with:

Excellent Clarity: Enhances the natural beauty of the wood grain.

High Scratch and Mar Resistance: Provides a durable finish that withstands daily wear and

tear.

Resistance to Household Chemicals: Protects against spills of common household liquids

such as water, alcohol, and cleaning agents.[6]

General Industrial Coatings
This polyisocyanate is also employed in a wide range of general industrial applications,

including coatings for machinery, plastic components, and protective metal coatings.[4][7] Key

benefits include:
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Corrosion Resistance: When used in protective coating systems, it contributes to excellent

corrosion resistance.

Adhesion to Various Substrates: Can be formulated to adhere well to a variety of substrates,

including metals and plastics.

Versatility: The ability to be formulated with different polyols (polyester, polyacrylic) allows for

a wide range of gloss levels and film properties.[8]

Expected Performance of Formulated Coatings
While specific performance data depends on the complete formulation (polyol, additives, etc.),

the following table provides an overview of the typical performance characteristics of a two-

component polyurethane clearcoat formulated with Tris(6-isocyanatohexyl)isocyanurate.

Table 2: Typical Performance Data of a Polyurethane Clearcoat

Performance Metric Test Method Typical Result

Pencil Hardness ASTM D3363 H - 2H

Adhesion (Cross-Hatch) ASTM D3359 5B (no loss of adhesion)

Impact Resistance ASTM D2794 > 80 in-lbs (direct)

Flexibility (Mandrel Bend) ASTM D522 Passes 1/8 inch mandrel

Chemical Resistance ASTM D1308

No effect after 24-hour spot

test with gasoline, motor oil,

10% sulfuric acid, and 10%

sodium hydroxide.

Weathering Resistance ASTM G154 (QUV-A)

> 1000 hours with > 80% gloss

retention and minimal color

change (ΔE < 1.0)

Experimental Protocols
Protocol 1: Formulation of a 2K Polyurethane Clearcoat
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This protocol describes the preparation of a model two-component polyurethane clearcoat for

general industrial applications.

Materials:

Component A (Resin):

Hydroxyl-functional acrylic polyol (e.g., 70% solution in butyl acetate, OH value ~150 mg

KOH/g)

Flow and leveling agent

UV absorber and HALS (Hindered Amine Light Stabilizer) package

Solvent blend (e.g., butyl acetate, xylene)

Component B (Hardener):

Tris(6-isocyanatohexyl)isocyanurate (100% solids)

Procedure:

Component A Preparation:

1. In a suitable mixing vessel, add the acrylic polyol solution.

2. While stirring, add the flow and leveling agent, UV absorber, and HALS.

3. Adjust the viscosity with the solvent blend to a target application viscosity (e.g., 20-25

seconds in a Zahn #2 cup).

4. Mix until a homogenous solution is obtained.

Mixing Ratio Calculation:

1. The mixing ratio of Component A to Component B is determined by the equivalent weights

of the polyol and the isocyanate. A common stoichiometric ratio is 1.05:1 (NCO:OH).

Coating Preparation:
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1. Just prior to application, add the calculated amount of Component B (Tris(6-
isocyanatohexyl)isocyanurate) to Component A.

2. Mix thoroughly for 2-3 minutes.

3. Allow an induction time of 10-15 minutes before application.

Diagram 1: Workflow for 2K Polyurethane Clearcoat Formulation
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Caption: Workflow for the formulation of a two-component polyurethane clearcoat.

Protocol 2: Coating Application and Curing
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This protocol outlines the application and curing of the formulated 2K polyurethane clearcoat.

Procedure:

Substrate Preparation:

1. Ensure the substrate (e.g., steel panels, wood panels) is clean, dry, and free of

contaminants.

2. For metal substrates, appropriate pretreatment and priming are recommended.

Application:

1. Apply the mixed coating using a suitable method such as spray application (conventional

or HVLP), brush, or roller.

2. Aim for a dry film thickness (DFT) of 40-60 µm.

Curing:

1. Flash-off: Allow a flash-off period of 10-15 minutes at ambient temperature to allow for

solvent evaporation.

2. Curing Schedule:

Air Dry: Tack-free in 2-4 hours at 25°C. Hard dry in 24 hours. Full cure in 7 days.

Force Dry: After a 15-minute flash-off, cure at 60-80°C for 30-60 minutes.

Diagram 2: Coating Application and Curing Process
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Caption: Process flow for coating application and curing.

Protocol 3: Evaluation of Coating Performance
This protocol describes standard tests to evaluate the performance of the cured polyurethane

coating.

Procedure:

Adhesion Test (ASTM D3359, Test Method B):

1. After full cure, make a series of six parallel cuts through the coating to the substrate,

followed by another series of six cuts at a 90-degree angle to and centered on the original

cuts.

2. Apply pressure-sensitive tape over the grid and remove it rapidly.

3. Rate the adhesion on a scale of 0B to 5B.

Pencil Hardness Test (ASTM D3363):

1. Use a set of calibrated pencils of increasing hardness.

2. Push the pencil at a 45-degree angle to the coating surface.

3. The pencil hardness is the hardest pencil that does not scratch or gouge the coating.
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Chemical Resistance Test (ASTM D1308):

1. Place a small piece of cotton saturated with the test chemical (e.g., gasoline, 10% H₂SO₄)

on the coating surface.

2. Cover with a watch glass for a specified period (e.g., 24 hours).

3. Remove the cotton and evaluate the coating for any signs of degradation (softening,

blistering, discoloration).

Accelerated Weathering Test (ASTM G154):

1. Place coated panels in a QUV accelerated weathering tester.

2. Expose the panels to alternating cycles of UV-A radiation and condensation.

3. Periodically measure gloss (ASTM D523) and color change (ASTM D2244) to assess

durability.

Diagram 3: Logical Relationship of Isocyanurate Structure to Coating Properties
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Caption: Contribution of the isocyanurate structure to key coating properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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